Cas no 957034-89-8 (5-Bromo-4-carboxy-2-fluorophenylboronic acid)

• Product Name: 5-Bromo-4-carboxy-2-fluorophenylboronic acid
• CAS No: 957034-89-8
• MF: C₇H₅BBrFO₄
• MW: 262.825605154037
• MDL: MFCD09475847
• CID: 802701
• PubChem ID: 44717679
• Update Time: 2025-07-17

5-Bromo-4-carboxy-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Borono-2-bromo-5-fluorobenzoic acid
• 5-BROMO-4-CARBOXY-2-FLUOROPHENYLBORONIC ACID
• Benzoic acid,4-borono-2-bromo-5-fluoro-
• 5-Bromo-4-carboxy-2-fluorobenzeneboronic acid
• PC7452
• 4-Borono-2-bromo-5-fluorobenzoicacid
• 4-Borono-2-bromo-5-fluoro-benzoic acid
• DTXSID80660287
• CS-0175118
• D71495
• MFCD09475847
• BS-33370
• AKOS015833986
• 957034-89-8
• 2-bromo-4-(dihydroxyboranyl)-5-fluorobenzoic acid
• 5-Bromo-4-carboxy-2-fluorophenylboronic acid

• MDL： MFCD09475847
• Inchi： 1S/C7H5BBrFO4/c9-5-2-4(8(13)14)6(10)1-3(5)7(11)12/h1-2,13-14H,(H,11,12)
• InChI Key： YPNMKBPQTGVYEQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 261.94500
• Monoisotopic Mass: 261.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• PSA: 77.76000
• LogP: -0.03380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-4-carboxy-2-fluorophenylboronic acid

Recent Advances in the Application of 5-Bromo-4-carboxy-2-fluorophenylboronic acid (CAS: 957034-89-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-4-carboxy-2-fluorophenylboronic acid (CAS: 957034-89-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules. Recent studies have highlighted its utility in the development of novel therapeutics, including kinase inhibitors and proteolysis-targeting chimeras (PROTACs), which are revolutionizing targeted drug delivery and cancer treatment strategies.

One of the most promising applications of 5-Bromo-4-carboxy-2-fluorophenylboronic acid is in the synthesis of boron-containing drugs. Boron's unique properties, such as its ability to form reversible covalent bonds with biological targets, make it an attractive element in drug design. Researchers have successfully incorporated this compound into the scaffold of several experimental drugs, demonstrating enhanced binding affinity and selectivity for target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of BTK inhibitors using 5-Bromo-4-carboxy-2-fluorophenylboronic acid as a key intermediate, showing remarkable efficacy in preclinical models of B-cell malignancies.

In addition to its pharmaceutical applications, 5-Bromo-4-carboxy-2-fluorophenylboronic acid has shown potential in chemical biology as a tool for protein labeling and imaging. Its fluorinated aromatic ring allows for easy incorporation into fluorescent probes, enabling real-time visualization of biological processes. A recent breakthrough in this area was documented in Nature Chemical Biology, where researchers utilized this compound to develop a novel probe for tracking the activity of serine hydrolases in live cells, opening new avenues for studying enzyme dynamics and drug-target interactions.

The synthesis and characterization of 5-Bromo-4-carboxy-2-fluorophenylboronic acid have also seen significant advancements. Modern synthetic protocols now offer higher yields and purity, addressing previous challenges in large-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry have been refined to better characterize this compound and its derivatives, ensuring quality control in research and industrial applications. These improvements have been crucial in meeting the growing demand for this versatile building block in drug discovery programs worldwide.

Looking ahead, the future of 5-Bromo-4-carboxy-2-fluorophenylboronic acid appears bright, with ongoing research exploring its potential in emerging fields like targeted protein degradation and bioorthogonal chemistry. As our understanding of boron chemistry deepens and synthetic methodologies continue to evolve, this compound is poised to play an even greater role in the development of next-generation therapeutics and research tools. The scientific community eagerly anticipates further breakthroughs leveraging this valuable chemical entity in the coming years.